Cas no 21702-05-6 (1,1''-benzene-1,4-diylbis[3-(dimethylamino)propan-1-one])

• Product Name: 1,1''-benzene-1,4-diylbis[3-(dimethylamino)propan-1-one]
• CAS No: 21702-05-6
• MF: C₁₆H₂₅ClN₂O₂
• MW: 312.834903478622
• CID: 911982
• PubChem ID: 54611178
• Update Time: 2025-04-19

1,1''-benzene-1,4-diylbis[3-(dimethylamino)propan-1-one] Chemical and Physical Properties

Names and Identifiers

• 1,1''-benzene-1,4-diylbis[3-(dimethylamino)propan-1-one]
• 3-(dimethylamino)-1-[4-[3-(dimethylamino)propanoyl]phenyl]propan-1-one,hydrochloride
• 1,4-bis(3-dimethylamino-1-propionyl)benzene dihydrochloride
• 1,4-Bis(3'-dimethylamino-propionyl)-benzol-dihydrochlorid
• NSC378886
• 1,1'-(1,4-Phenylene)bis[3-(dimethylamino)propan-1-one]--hydrogen chloride (1/1)
• DTXSID30715352
• 21702-05-6
• NSC-378886

• Inchi： 1S/C16H24N2O2.ClH/c1-17(2)11-9-15(19)13-5-7-14(8-6-13)16(20)10-12-18(3)4;/h5-8H,9-12H2,1-4H3;1H
• InChI Key： QTSWJVXKVCHRPC-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)C(CCN(C)C)=O)CCN(C)C

Computed Properties

• Exact Mass: 276.18392
• Monoisotopic Mass: 312.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• Density: 1.038
• Boiling Point: 407.5°C at 760 mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.525
• PSA: 40.62
• LogP: 2.75740